Cas no 1248653-42-0 (3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine)

• Product Name: 3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine
• CAS No: 1248653-42-0
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5997965
• PubChem ID: 62695297
• Update Time: 2025-10-29

3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS011990114
• EN300-1669272
• 1248653-42-0
• 3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine

• Inchi： 1S/C10H18N4/c1-2-14-10(12-8-13-14)6-9-4-3-5-11-7-9/h8-9,11H,2-7H2,1H3
• InChI Key： MJZNSIPLYVMGSK-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=NC=NN2CC)C1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.7Ų

Additional information on 3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine

Comprehensive Overview of 3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine (CAS No. 1248653-42-0)

3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine, with the CAS number 1248653-42-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a piperidine ring and an ethyl-substituted 1,2,4-triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its heterocyclic framework is particularly valued for its potential bioactivity, aligning with current trends in targeted drug design and small-molecule therapeutics.

In recent years, the demand for triazole-containing compounds like 3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are actively exploring its applications in cancer therapy and neurodegenerative disease research, addressing key questions such as "How do triazole derivatives modulate enzyme activity?" or "What are the synthetic routes for piperidine-triazole hybrids?" These topics frequently appear in academic literature and patent filings, reflecting the compound's relevance in cutting-edge science.

The synthesis of CAS 1248653-42-0 typically involves multi-step organic reactions, including N-alkylation and cyclocondensation techniques. Optimizing its yield and purity is a common challenge discussed in process chemistry forums, with emphasis on green chemistry principles to reduce environmental impact. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, a critical step for regulatory compliance in pharmaceutical development.

From a commercial perspective, 3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine is often listed by chemical suppliers as a high-purity reference standard or custom synthesis product. Its pricing and availability fluctuate based on demand from contract research organizations (CROs) and academic institutions. FAQs like "Where to buy CAS 1248653-42-0?" or "What are the storage conditions for triazole-piperidine derivatives?" highlight practical concerns among end-users.

Emerging studies suggest potential synergies between this compound and biodegradable polymers for drug delivery systems, tapping into the broader discourse on sustainable pharmaceuticals. Its lipophilicity and hydrogen-bonding capacity make it a candidate for prodrug formulations, another hot topic in medicinal chemistry circles. As AI-driven molecular docking tools advance, virtual screening of 1248653-42-0 analogs could accelerate hit-to-lead optimization.

Regulatory agencies classify 3-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]piperidine under general chemical safety protocols, with Material Safety Data Sheets (MSDS) detailing proper handling. While not classified as hazardous under standard regimes, researchers prioritize occupational exposure limits and waste disposal guidelines—topics increasingly searched alongside lab safety best practices.

In conclusion, CAS 1248653-42-0 exemplifies the intersection of structural innovation and applied research. Its dual pharmacophore characteristics continue to inspire investigations into structure-activity relationships (SAR), while industrial interest grows for scalable production methods. The compound's trajectory mirrors larger shifts toward precision medicine and functional materials, ensuring its place in contemporary scientific dialogue.